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Compound of Interest

Compound Name: 2-(Methylamino)pyridine

Cat. No.: B147262 Get Quote

Essential Safety and Handling Guide for 2-
(Methylamino)pyridine
This guide provides immediate and essential safety protocols and logistical information for the

handling of 2-(Methylamino)pyridine, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure safe operational conduct

and proper disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment for handling 2-(Methylamino)pyridine.
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields.[1][2][3] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.[4]

[5]

Ensure eye protection meets

appropriate government

standards (e.g., NIOSH in the

US or EN 166 in the EU).[1][6]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Butyl

rubber).[1][7][8]

Gloves must be inspected for

integrity before each use.[1][8]

Use proper glove removal

technique to avoid skin

contact.[9] Dispose of

contaminated gloves in

accordance with laboratory

and local regulations.[9] Wash

and dry hands thoroughly after

handling.[1][7][8]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a fume hood, if ventilation is

inadequate, or if dust is

generated.[7][9] For higher-risk

scenarios, a full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges, or a full-

face supplied air respirator is

recommended.[7]

Ensure proper fit and training

before using a respirator.[9]

Protective Clothing

A lab coat, long-sleeved

clothing, or a full chemical-

protective suit.[2][9] Wear

fire/flame resistant and

impervious clothing.[1][8]

Choose body protection

according to the amount and

concentration of the dangerous

substance at the workplace.[7]
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Hazard Summary and First Aid
Hazard GHS Classification First Aid Measures

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)[1]

If Swallowed: Rinse mouth with

water.[1][7] Never give

anything by mouth to an

unconscious person.[2][7] Call

a POISON CENTER or

doctor/physician if you feel

unwell.[2]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[1]

If on Skin: Wash off

immediately with soap and

plenty of water for at least 15

minutes.[2][7] Remove all

contaminated clothing and

shoes.[2] If skin irritation

occurs, get medical

advice/attention.[1][2][6]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

If in Eyes: Rinse cautiously

with water for at least 15

minutes, also under the

eyelids.[2][7] Remove contact

lenses, if present and easy to

do.[1][2][6] Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2][6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)[1]

If Inhaled: Remove person to

fresh air and keep comfortable

for breathing.[1][2][7] If not

breathing, give artificial

respiration.[2][6][7] Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2][6]
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Operational and Disposal Plans
A systematic approach is essential for safely handling 2-(Methylamino)pyridine throughout its

lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.[9]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[6][7][8]

Keep the container tightly closed when not in use.[1][2][6][7][8][10] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[7]

The storage area should be clearly labeled with the appropriate hazard warnings.[9]

Store in a locked cabinet or room to restrict access.[1][2][6]

2. Handling and Use:

All handling should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[6][9]

Use the smallest quantity of the substance necessary for the experiment.[9]

Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[7]

Keep away from sources of ignition - No smoking.[6][7] Take measures to prevent the

buildup of electrostatic charge.[7]

Do not eat, drink, or smoke in the laboratory.[1][6][9]

Wash hands thoroughly with soap and water after handling.[1][6][7][9]

3. Spill Management:
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Minor Spill: Evacuate the immediate area.[8] Wearing appropriate PPE, use personal

protective equipment and ensure adequate ventilation.[7] Soak up the spill with an inert

absorbent material and dispose of it as hazardous waste.[7] Keep in suitable, closed

containers for disposal.[7]

Prevent product from entering drains.[7]

4. Disposal Plan:

All waste containing 2-(Methylamino)pyridine must be treated as hazardous waste.[9]

Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and

empty containers, in a clearly labeled, sealed hazardous waste container.[9]

Liquid Waste: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[7]

Disposal: All waste must be disposed of through a licensed professional waste disposal

service, following all local, state, and federal regulations.[1][2][6][7][8] Contaminated

packaging should be disposed of as an unused product.[7]

Workflow for Safe Handling and Emergency
Response
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Workflow for Safe Handling of 2-(Methylamino)pyridine
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Caption: Safe handling workflow for 2-(Methylamino)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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